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Compound of Interest

Compound Name: D-Citramalic acid
CAS No.: 6236-10-8
Cat. No.: B1204685
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Executive Summary & Chemical Identity

(R)-2-hydroxy-2-methylbutanedioic acid, commonly known as (R)-(-)-Citramalic acid (CMA), is
a valuable chiral synthon utilized in the synthesis of isoprenoids, methacrylic acid precursors,
and specific pharmaceutical intermediates (e.g., 15-deoxy-16(S)-hydroxy-16-
methylprostaglandins).

Unlike its achiral analog malic acid, citramalic acid possesses a quaternary stereocenter at the
C2 position. The biological utility and sourcing of this molecule are strictly governed by its
stereochemistry. While the (S)-enantiomer is a product of glutamate fermentation in certain
Clostridia, the (R)-enantiomer—the focus of this guide—is the specific product of the pyruvate
pathway for isoleucine biosynthesis found in Archaea, specific bacteria, and select fruit tissues.

Chemical Profile
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Property Detail

IUPAC Name (2R)-2-hydroxy-2-methylbutanedioic acid
Common Name (R)-(-)-Citramalic acid

CAS Registry 19179-31-8 (R-isomer specific)
Molecular Formula CsHsOs

Stereocenter C2 (Quaternary)

Key Precursors Pyruvate + Acetyl-CoA

Biosynthetic Origins: The "Why" and "How"

To effectively source (R)-citramalic acid, one must target the specific enzymatic machinery that
produces it. The presence of the molecule in a natural host is almost exclusively defined by the
expression of (R)-Citramalate Synthase (CimA).

The CimA Pathway (Target Source)

The primary source of (R)-citramalic acid is the isoleucine-independent biosynthesis pathway.
Here, CimA catalyzes the condensation of pyruvate and acetyl-CoA.[1][2][3][4] This pathway is
evolutionarily distinct from the threonine-deaminase pathway common in bacteria like E. coli.

e Enzyme: (R)-Citramalate synthase (EC 2.3.1.182)[5]
o Substrates: Pyruvate + Acetyl-CoA[1][6][2][7][4]
e Product: (R)-Citramalate + CoA[8]

o Host Distribution: Methanogenic Archaea (e.g., Methanocaldococcus jannaschii),
Spirochetes (e.g., Leptospira interrogans), and certain fruit tissues.

The Glutamate Fermentation Pathway (Avoidance
Target)

It is critical to distinguish the (R)-source from the (S)-source. The fermentation of glutamate by
bacteria such as Clostridium tetanomorphum produces (S)-citramalic acid via the hydration of
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mesaconate.[1] This pathway must be avoided if the (R)-isomer is required.

Pathway Visualization

The following diagram contrasts the productive (R)-pathway against the competing (S)-
pathway.
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Figure 1: Divergent biosynthetic origins of Citramalic acid enantiomers. The CimA pathway
(Green) yields the (R)-isomer, while Glutamate fermentation (Red) yields the (S)-isomer.

Natural Sources & Taxonomic Distribution

While historically associated with apple peels, recent metabolic profiling has identified
significantly more potent botanical and microbial sources.[9]

Botanical Sources

In plants, (R)-citramalic acid accumulation is often developmentally regulated, peaking during
early fruit development and declining during ripening. It is hypothesized to act as a metabolic
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pool for isoleucine synthesis or as a counter-ion.

_ Concentration
Source Tissue Type Notes
Range

Hylocereus spp.[3]
Highest content found
4.0 — 6.0 mg/g (Fresh in immature fruit
Wt) (Stages S2-S3).[3]
Significantly higher

Pitaya (Dragon Fruit) Pulp/Peel

yield than apples.

Malus domestica. The
historical source
0.1 - 0.4 mg/g (Fresh ("Citra-malic" = Citrus
Wit) + Malic, though
originally isolated from

apple).

Apple Peel

Often present in
Sugar Beet Root Trace / Variable processing streams

but low purity.

Despite the name, not
_ _ a primary source
Citrus Fruit Trace )
compared to Pitaya or

Apple.

Key Insight: For extraction purposes, immature Pitaya (Dragon fruit) represents a superior
botanical matrix compared to apple peel, offering nearly a 10-fold higher concentration of the
target acid.

Microbial Sources (Native & Engineered)

For pharmaceutical applications requiring high purity and scale, microbial fermentation is the
standard.

e Archaea (Methanocaldococcus jannaschii): The native host of the highly specific cimA gene.
[2] While not suitable for industrial fermentation due to growth conditions
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(thermophilic/anaerobic), it is the genetic source for engineered strains.

o Spirochetes (Leptospira): Utilizes the CimA pathway, but pathogenic nature precludes use as
a production host.

o Engineered Escherichia coli: Recombinant strains expressing M. jannaschii cimA and
deleted for acetate pathways (poxB, ackA, pta) can achieve titers >80 g/L. This is the
"natural source" via biocatalysis for drug development.

Isolation & Analytical Validation Protocol

Isolating (R)-citramalic acid requires separating it from the structural analog malic acid and
verifying enantiomeric purity.

Extraction Workflow (Botanical Matrix)
This protocol is designed for high-phenolic matrices like Pitaya or Apple peel.
e Homogenization: Grind 10g fresh tissue in liquid nitrogen.

¢ Acidic Extraction: Extract with 50 mL 0.5M HCI or 80% Ethanol (Ethanol is preferred to
minimize hydrolysis of other esters).

o Cation Exchange (Clean-up): Pass supernatant through a strongly acidic cation exchanger
(e.g., Dowex 50W) to remove amino acids and pigments. Collect the flow-through
(containing organic acids).

e Anion Exchange (Enrichment): Load flow-through onto a weak anion exchanger (e.g., DEAE-
Sephadex). Wash with water, then elute acids with increasing Formic Acid gradient.

Chiral Validation (Self-Validating Step)

Standard HPLC cannot distinguish (R) from (S). You must use Chiral Ligand Exchange
Chromatography or Chiral Derivatization.

Protocol: Chiral Derivatization LC-MS/MS
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Reagent: Benzyl 5-(2-aminoethyl)-3-methyl-4-oxoimidazolidine-1-carboxylate (CIM-C2-NH2).
[6]

Mechanism: Reacts with the carboxylic acid group to form diastereomers.

Column: C18 Reverse Phase (The chirality is now intrinsic to the diastereomer, allowing
separation on achiral columns).

Validation:
o (R)-Standard Retention: ~T_R1
o (S)-Standard Retention: ~T_R2

o Criterion: Natural extract must co-elute exclusively with T_R1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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